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Compound of Interest

Compound Name: Indole-5-carboxylic acid

Cat. No.: B178182

Essential Safety and Handling Guide for Indole-
5-carboxylic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Indole-5-carboxylic acid in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Hazard Identification and Safety Data

Indole-5-carboxylic acid is a chemical compound that requires careful handling due to its
potential health effects. According to safety data sheets, it can cause skin and eye irritation and
may lead to respiratory irritation.[1][2] Some sources also classify it as harmful if swallowed.[1]

GHS Hazard Statements:

H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]
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Property Value Reference
Molecular Formula CoH7NO2 [11[3]
Molecular Weight 161.16 g/mol [1103114]
Appearance Beige solid [5]

Melting Point 211-213 °C (lit.) [4]

Store in a cool, dry, and well-
Storage Temperature ) [31[5]
ventilated place

Personal Protective Equipment (PPE)

To ensure personal safety, the following personal protective equipment must be worn when
handling Indole-5-carboxylic acid:

PPE Category Specification

Chemical safety goggles or a face shield that
Eye/Face Protection meets NIOSH (US) or EN 166 (EU) standards.

[3]

Chemical-resistant gloves, such as nitrile
Hand Protection rubber. Gloves must be inspected before use
and disposed of properly after.[3][6]

A NIOSH/MSHA-approved respirator with a dust
Respiratory Protection filter (e.g., N95) is recommended, particularly
when there is a risk of generating dust.[4][5][6]

A lab coat or other protective clothing to prevent

Protective Clothing skin contact.[3][6]

Operational Protocol: Step-by-Step Handling
Procedure
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This protocol outlines the key steps for the safe handling of Indole-5-carboxylic acid, from
preparation to disposal.

1. Preparation and Engineering Controls:
e Ensure that an eyewash station and a safety shower are readily accessible.[5][7]

o Work in a well-ventilated area. A chemical fume hood is recommended, especially when
handling powders to minimize inhalation of dust.[3][8]

o Lay down disposable bench paper to contain any potential spills.[8]
2. Weighing and Handling:

» When weighing, do so in a manner that minimizes dust generation. If possible, use a balance
with an enclosure.[8]

e Use a spatula or scoopula to transfer the solid chemical.[9] Avoid direct contact with hands.

[°]
o Keep containers tightly closed when not in use.[3][5]
3. Accidental Spill Response:

 In case of a spill, evacuate unnecessary personnel from the area and ensure adequate
ventilation.[6]

o For a solid spill, carefully sweep up the material and place it into a suitable, labeled container
for disposal.[3][5] Avoid creating dust.

o Clean the spill area with an appropriate solvent and decontaminate any affected surfaces.
4. First Aid Measures:

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek medical attention.[1][5]
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» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[1][5]

 Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration. Seek
medical attention.[1][5]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center.[1]

Disposal Plan

Proper disposal of Indole-5-carboxylic acid and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

¢ Waste Collection: Collect waste Indole-5-carboxylic acid and any contaminated materials
(e.g., gloves, weighing paper, absorbent pads) in a designated, compatible, and properly
labeled waste container.[6]

e Regulatory Compliance: Chemical waste generators are responsible for classifying waste as
hazardous or non-hazardous according to local, state, and federal regulations (e.g., US EPA
guidelines in 40 CFR 261.3).[6]

» Disposal Method: Dispose of the contents and container through an approved waste
disposal plant or a licensed hazardous waste contractor.[5][6][10] Do not dispose of this
chemical down the drain or in regular trash.[6]

e Institutional Guidelines: Always consult your institution's Environmental Health and Safety
(EHS) office for specific disposal guidelines.[6]
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Caption: Workflow for the safe handling of Indole-5-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b178182?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-59302/Indole-5-carboxylic-acid-98-SDS-MedChemExpress.pdf
https://www.lgcstandards.com/medias/sys_master/root/ha2/h9a/11052890325022/SDS_TRC-I615010-50G_ST-WB-MSDS-6888416-1-1-1/SDS-TRC-I615010-50G-ST-WB-MSDS-6888416-1-1-1.PDF
https://www.cdhfinechemical.com/images/product/msds/37_581278750_INDOLE-5-CARBOXYLICACIDCASNO-1670-81-1-MSDS.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/i5400
https://www.fishersci.com/store/msds?partNumber=AC122210050&countryCode=US&language=en
https://www.benchchem.com/pdf/Safe_Disposal_of_5_Bromo_1H_indole_2_carboxylic_acid_A_Procedural_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.cdc.gov/niosh/docs/2007-107/pdfs/2007-107.pdf
https://www.fishersci.com/store/msds?partNumber=AAA18690&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b178182#personal-protective-equipment-for-handling-indole-5-carboxylic-acid
https://www.benchchem.com/product/b178182#personal-protective-equipment-for-handling-indole-5-carboxylic-acid
https://www.benchchem.com/product/b178182#personal-protective-equipment-for-handling-indole-5-carboxylic-acid
https://www.benchchem.com/product/b178182#personal-protective-equipment-for-handling-indole-5-carboxylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b178182?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

